Cas no 2060019-89-6 (CID 137702217)

CID 137702217 structure
CID 137702217 structure
Product Name:CID 137702217
CAS No:2060019-89-6
MF:C13H18FN
MW:207.287127017975
CID:5153773
Update Time:2025-10-29

CID 137702217 Chemical and Physical Properties

Names and Identifiers

    • CID 137702217
    • Benzenamine, 5-fluoro-2-(3-methylcyclohexyl)-
    • Inchi: 1S/C13H18FN/c1-9-3-2-4-10(7-9)12-6-5-11(14)8-13(12)15/h5-6,8-10H,2-4,7,15H2,1H3
    • InChI Key: BSJYBZWZDHSXNC-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(F)=CC=C1C1CCCC(C)C1

Experimental Properties

  • Density: 1.051±0.06 g/cm3(Predicted)
  • Boiling Point: 290.9±33.0 °C(Predicted)
  • pka: 3.63±0.11(Predicted)

CID 137702217 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01057707-1g
5-Fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6 95%
1g
¥6755.0 2023-03-11
Enamine
EN300-328491-0.05g
5-fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6
0.05g
$1140.0 2023-02-23
Enamine
EN300-328491-0.1g
5-fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6
0.1g
$1195.0 2023-02-23
Enamine
EN300-328491-0.25g
5-fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6
0.25g
$1249.0 2023-02-23
Enamine
EN300-328491-0.5g
5-fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6
0.5g
$1302.0 2023-02-23
Enamine
EN300-328491-1.0g
5-fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6
1g
$0.0 2023-06-07
Enamine
EN300-328491-2.5g
5-fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6
2.5g
$2660.0 2023-02-23
Enamine
EN300-328491-5.0g
5-fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6
5.0g
$3935.0 2023-02-23
Enamine
EN300-328491-10.0g
5-fluoro-2-(3-methylcyclohexyl)aniline
2060019-89-6
10.0g
$5837.0 2023-02-23

Additional information on CID 137702217

Compound Introduction: CAS No. 2060019-89-6 and Product Name CID 137702217

The compound with the CAS number 2060019-89-6 and the product identifier CID 137702217 represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and promising biological activities. Its chemical formula and molecular structure have been meticulously studied to understand its potential applications in drug development, particularly in addressing complex diseases.

Recent research has highlighted the compound's role as a potential therapeutic agent in the treatment of neurological disorders. Studies have demonstrated that this molecule exhibits inhibitory effects on specific enzymes involved in neurodegenerative processes. The mechanism of action involves precise interactions with target proteins, which modulate cellular pathways critical for maintaining neuronal health. This has opened up new avenues for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease, where current therapies often fall short.

The structural features of CAS No. 2060019-89-6 contribute to its high selectivity and efficacy. Computational modeling and experimental validation have shown that its binding affinity to relevant biological targets is superior to many existing compounds. This high affinity is attributed to its optimized pharmacophore, which includes specific functional groups that enhance interactions with the target enzymes. The compound's solubility profile also plays a crucial role in its bioavailability, ensuring that it can be effectively delivered to target tissues.

In addition to its potential in neurological applications, this compound has shown promise in other therapeutic areas. Preliminary studies indicate that it may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The ability of the molecule to modulate immune responses without significant side effects is particularly noteworthy. This dual functionality—both targeting neurological and inflammatory pathways—makes it a versatile candidate for multifaceted therapeutic strategies.

The synthesis of CID 137702217 has been optimized to ensure scalability and cost-effectiveness. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, which are essential for pharmaceutical applications. The synthetic route involves multi-step organic transformations, each carefully designed to introduce specific functional groups while maintaining structural integrity. This approach not only enhances the efficiency of production but also ensures that the final product meets stringent quality standards.

Regulatory considerations are another critical aspect of bringing this compound to market. Compliance with international pharmacopeial standards ensures that it can be safely tested in clinical trials and eventually approved for therapeutic use. Researchers are currently conducting preclinical studies to evaluate its safety profile and dosing regimens. These studies are essential for understanding how the compound behaves in vivo and for identifying any potential adverse effects.

The impact of this compound extends beyond its immediate therapeutic applications. Its discovery underscores the importance of innovative research in addressing unmet medical needs. By leveraging cutting-edge chemical biology techniques, scientists are able to uncover new molecules with unique properties that could revolutionize drug development. The collaborative efforts of chemists, biologists, and clinicians are instrumental in translating these findings into tangible benefits for patients worldwide.

Future directions for research on CAS No. 2060019-89-6 include exploring its potential in combination therapies. By pairing this compound with other drugs that target different aspects of a disease, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its long-term effects and potential for off-label use will further expand its therapeutic utility.

In conclusion, the compound identified by CAS No. 2060019-89-6 and CID 137702217 represents a significant breakthrough in pharmaceutical chemistry. Its unique properties and promising biological activities make it a valuable asset in the fight against various diseases, particularly neurological disorders and chronic inflammation. Ongoing research continues to uncover new possibilities for its application, ensuring that it remains at the forefront of medical innovation.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.